N~1~-allyl-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: 2-(4-ethoxy-N-methylsulfonylanilino)-N-prop-2-enylpropanamide
• InChI: InChI=1S/C15H22N2O4S/c1-5-11-16-15(18)12(3)17(22(4,19)20)13-7-9-14(10-8-13)21-6-2/h5,7-10,12H,1,6,11H2,2-4H3,(H,16,18)
• InChI Key: RXUZHFCNMWJXRS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C(C)C(=O)NCC=C)S(=O)(=O)C
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

N~1~-allyl-N~2~-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)alaninamide, commonly known as AEPA, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. AEPA is a small molecule that belongs to the class of amino acid derivatives and possesses unique structural features that make it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of AEPA is not fully understood. However, it has been suggested that AEPA may act as a modulator of ion channels, particularly the voltage-gated sodium channels. AEPA has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
AEPA has been shown to have various biochemical and physiological effects. In vitro studies have shown that AEPA can inhibit the activity of acetylcholinesterase, which may lead to an increase in the levels of acetylcholine in the brain. AEPA has also been shown to modulate the activity of voltage-gated sodium channels, which are important for the generation and propagation of action potentials in neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using AEPA in lab experiments is its relatively simple synthesis method. AEPA is also stable under normal laboratory conditions, which makes it easy to handle. However, one of the limitations of using AEPA in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on AEPA. One potential direction is to investigate its potential as a therapeutic agent for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study its mechanism of action in more detail, particularly its modulation of ion channels. Additionally, further research is needed to investigate the pharmacokinetics and pharmacodynamics of AEPA, as well as its potential toxicity and side effects.

Scientific Research Applications

AEPA has shown potential applications in various scientific fields, including medicinal chemistry, drug discovery, and neuroscience. AEPA has been investigated for its potential as a therapeutic agent for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. AEPA has also been studied for its potential as a modulator of ion channels, which are important targets for drug discovery.